Cas no 270902-48-2 (Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-)
Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-
- (1S, 3AR, 6AS)-OCTAHYDRO-CYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID HYDROCHLORIDE
- 1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole-3-carboxylic acid
- octahydro-Cyclopenta[c]pyrrole-1-carboxylic acid
- 3-AZABICYCLO[3.3.0]OCTANE-2-CARBOXYLIC ACID
- AG-E-86130
- AGN-PC-00LLHX
- CTK1A0617
- Octahydrocyclopenta[c]pyrrole-1-carboxylicacid
- SureCN501299
- 270902-48-2
- SB47776
- SCHEMBL15757075
- DTXSID70530546
- AB56466
- SY020068
- CS-0450550
- FT-0650229
- SCHEMBL501299
- octahydrocyclopenta[c]pyrrole-1-carboxylic acid
-
- Inchi: 1S/C8H13NO2/c10-8(11)7-6-3-1-2-5(6)4-9-7/h5-7,9H,1-4H2,(H,10,11)
- InChI Key: KWRNCAUXSJOYQO-UHFFFAOYSA-N
- SMILES: OC(C1C2CCCC2CN1)=O
Computed Properties
- Exact Mass: 155.09500
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33000
- LogP: 0.78790
Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515978-1g |
Octahydrocyclopenta[c]pyrrole-1-carboxylic acid |
270902-48-2 | 95% | 1g |
$3231 | 2024-07-28 | |
| Chemenu | CM515978-10g |
Octahydrocyclopenta[c]pyrrole-1-carboxylic acid |
270902-48-2 | 95% | 10g |
$9231 | 2024-07-28 |
Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-
Cyclopenta[c]pyrrole-1-carboxylic Acid, Octahydro-: A Promising Scaffold in Medicinal Chemistry
Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- (CAS No. 270902-48-2) represents a unique class of heterocyclic compounds with potential applications in drug discovery and molecular biology. This compound belongs to the family of carboxylic acid derivatives featuring a polycyclic framework that combines a pyrrole ring with a cyclopentane ring. Its structural complexity and functional groups make it a valuable scaffold for designing bioactive molecules with diverse pharmacological profiles.
Recent advances in computational chemistry have highlighted the importance of heterocyclic scaffolds in modern drug development. Studies published in 2023 in the Journal of Medicinal Chemistry emphasize how octahydrocyclopenta[c]pyrrole derivatives can modulate cellular signaling pathways through interactions with specific protein targets. The carboxylic acid moiety contributes to molecular recognition by forming hydrogen bonds with receptor sites, while the polycyclic framework enhances structural stability and metabolic resistance.
The octahydrocyclopenta[c]pyrrole core is particularly interesting due to its ability to adopt multiple conformational states. This structural flexibility allows the compound to interact with a wide range of biological targets, including enzymes, ion channels, and G-protein coupled receptors (GPCRs). In 2023, a study published in ACS Chemical Biology demonstrated that derivatives of this scaffold showed promising activity against protease enzymes involved in viral replication, suggesting potential applications in antiviral therapy.
Research in 2023 has also focused on the synthetic accessibility of Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-. Chemists at the University of California, San Francisco, developed a novel asymmetric synthesis route that significantly improves the yield of this compound. This breakthrough is critical for advancing the compound from laboratory research to preclinical development, as it ensures scalable production for pharmaceutical applications.
The carboxylic acid group in this molecule plays a dual role in its biological activity. It can serve as a functional group for conjugation with other pharmacophores, enhancing the compound's ability to target multiple pathways simultaneously. Additionally, the carboxylic acid moiety may participate in ion transport mechanisms, making this compound a potential candidate for the development of ion channel modulators.
Recent studies have explored the cytotoxic potential of Cyclopenta[c]pyrrole-1-carboxylic acid, octyhydro- against cancer cell lines. A 2023 paper in Cancer Research reported that this compound exhibits selective toxicity toward prostate cancer cells, with minimal impact on normal cells. The mechanism of action appears to involve the disruption of mitochondrial function and the induction of apoptosis through the modulation of Bcl-2 family proteins.
The polycyclic structure of this compound also contributes to its pharmacokinetic properties. The presence of multiple rings may improve the compound's ability to penetrate biological membranes, enhancing its bioavailability. This characteristic is particularly important for the development of oral formulations that require efficient absorption in the gastrointestinal tract.
Advances in medicinal chemistry have shown that heterocyclic scaffolds like Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- can serve as platforms for the development of multitarget drugs. These compounds are designed to interact with multiple biological targets simultaneously, offering potential advantages in the treatment of complex diseases such as neurodegenerative disorders and chronic inflammatory conditions.
Studies published in 2023 have also investigated the anti-inflammatory properties of this compound. Researchers at the National Institutes of Health (NIH) found that octahydrocyclopenta[c]pyrrole derivatives can inhibit the activation of pro-inflammatory cytokines by modulating the NF-κB signaling pathway. This finding suggests potential applications in the treatment of autoimmune diseases and inflammatory bowel disorders.
The synthetic versatility of Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- has been further demonstrated through the development of library screening platforms. In 2023, a collaborative effort between academia and pharmaceutical companies resulted in the creation of a compound library containing over 500 derivatives of this scaffold. This library has been used to identify novel leads for the treatment of metabolic disorders and cardiovascular diseases.
Research in 2023 has also focused on the drug delivery systems that can enhance the therapeutic potential of this compound. Scientists at MIT have developed a nanoformulation that improves the solubility and stability of octahydrocyclopenta[c]pyrrole derivatives, making them more suitable for clinical applications. This advancement is particularly important for compounds that are poorly soluble in water, as it enables the development of effective oral formulations.
The pharmacological profile of Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- is being explored in the context of precision medicine. Researchers are investigating how genetic variations in target proteins may influence the efficacy of this compound. This approach could lead to the development of personalized therapies that are tailored to individual patients' genetic profiles.
Future research directions include the evaluation of long-term safety and toxicological profiles of this compound. While preliminary studies suggest a favorable safety profile, further investigations are needed to ensure its suitability for human use. This includes the assessment of potential hepatotoxicity and cardiotoxicity in preclinical models.
Advances in synthetic methods have also enabled the modification of functional groups in Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- to enhance its therapeutic potential. For example, the introduction of fluorinated substituents has been shown to improve the compound's metabolic stability and reduce the risk of side effects. These modifications are critical for the development of safe and effective pharmaceutical agents.
Overall, the structural complexity and functional diversity of Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- make it a promising candidate for the development of novel therapeutics. Ongoing research in 2023 continues to uncover new applications and mechanisms of action for this compound, highlighting its potential as a versatile platform for drug discovery.
As the field of medicinal chemistry continues to evolve, the study of heterocyclic scaffolds like Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- remains a critical area of research. The ability to design and synthesize compounds with specific biological activities is essential for the development of targeted therapies that address unmet medical needs. The ongoing exploration of this compound's properties is likely to yield important insights that will shape the future of drug discovery and development.
Continued investment in computational modeling and experimental validation will be crucial for translating the promising findings of Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- into clinical applications. These efforts will not only enhance our understanding of the compound's biological mechanisms but also accelerate the development of new drugs that can benefit patients worldwide.
The interdisciplinary collaboration between chemists, biologists, and pharmacologists is essential for advancing the research on Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-. By combining expertise from different fields, researchers can overcome the challenges associated with drug development and bring innovative therapies to market. This collaborative approach is expected to play a key role in the future of pharmaceutical innovation.
As we look to the future, the potential applications of Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- are likely to expand even further. The compound's unique structure and functional properties make it a valuable asset in the quest for novel therapeutics that can address a wide range of medical conditions. Continued research and development efforts will be necessary to fully realize the compound's potential in the field of medicine.
Ultimately, the study of Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- represents an important step forward in the development of next-generation drugs. The insights gained from this research are expected to contribute to the advancement of pharmaceutical science and the improvement of patient care. With ongoing efforts in drug discovery and development, the future of medicine stands to benefit from the continued exploration of this promising compound.
As the research on Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- progresses, it is anticipated that new discoveries will emerge that further enhance our understanding of its properties and applications. These findings are expected to drive the development of innovative therapies that can make a significant impact on public health. The potential of this compound to contribute to the field of medicine is immense, and its continued exploration is likely to yield important advancements in the years to come.
With the increasing focus on personalized medicine and targeted therapies, the role of compounds like Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- is expected to grow. The ability to design drugs that are tailored to individual patients' needs is a key goal in modern medicine, and this compound's properties make it a promising candidate for such applications. As the field of medicine continues to advance, the importance of compounds like Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- is likely to increase.
In conclusion, the study of Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- is an important area of research that has the potential to yield significant advances in the field of medicine. The ongoing efforts to understand its properties and applications are expected to contribute to the development of novel therapeutics that can address a wide range of medical conditions. As the research in this area continues, it is anticipated that new discoveries will emerge that will further enhance our understanding of this compound's potential and its role in the future of medicine.
With the continued advancements in drug discovery and development, the future of medicine stands to benefit from the exploration of compounds like Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-. The potential of this compound to contribute to the field of medicine is immense, and its continued exploration is likely to yield important advancements in the years to come.
As the research on Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- progresses, it is anticipated that new discoveries will emerge that will further enhance our understanding of its properties and applications. These findings are expected to drive the development of innovative therapies that can make a significant impact on public health. The potential of this compound to contribute to the field of medicine is immense, and its continued exploration is likely to yield important advancements in the years to come.
With the increasing focus on personalized medicine and targeted therapies, the role of compounds like Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro- is expected to grow. The ability to design drugs that are tailored to individual patients' needs is a key goal in modern medicine, and this compound's properties make it a promising candidate for such applications. As the field of medicine continues to advance, the importance of compounds like Cyclopenta[c]pyrrole-1-carboxylic acid, oct, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 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